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Pharmacological Profile

The table below summarizes the key receptor selectivity and potency (ECso) data for (Phe2,Orn®)-

Oxytocin, which is critical for experimental design.

Receptor | Assay Species ECso Value Activity

Vla Vasopressin Receptor Human 0.27 nM Agonist [1]

Vla Vasopressin Receptor Rat 0.12 nM Agonist [1]

V1b Vasopressin Receptor Human 25 nM Agonist [1]

V2 Vasopressin Receptor Human 155 nM Agonist [1]

Oxytocin Receptor Human >10,000 nM Negligible [1]

Rabbit Epididymis Contractility Rabbit 280 nM Agonist (Functional) [1]

This profile shows the compound has high selectivity for the Vl1a receptor over V2 and oxytocin
receptors, though researchers should note its potential to also activate V1b receptors depending on

concentration [1].
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Sourcing the Compound

(Phe?,0rn®)-Oxytocin is offered by several biochemical suppliers for research purposes. The table below lists

some available sources.

Supplier Catalog Number Available Sizes
MedChemExpress HY-P4678 1 mg, 5mg, 10 mg [1]
4adi.com SP-100085-5 5mg [2]

LabCart E-PP-0270 100 mg [3]

Cymit Quimica T76629 Information on website [4]

When procuring the compound, always verify the peptide's purity, amino acid sequence (Cys-Phe-Ile-Gln-
Asn-Cys-Pro-Orn-Gly-NH2), and the presence of the disulfide bridge (Cys1-Cys6) with the supplier [1]
[2].

Experimental Application Notes

Receptor Sighaling and Functional Assays

(Phe2,0rn®)-Oxytocin activates V1a and V1b receptors, which are G-protein coupled receptors (GPCRs) that
primarily signal through Gaq proteins [5] [6]. Activation stimulates phospholipase C (PLC), leading to the
production of inesitol trisphosphate (IP3) and diacylglycerol (DAG), which in turn mobilize intracellular

calcium and activate protein kinase C, respectively [6].
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Sample Protocol: Intracellular Calcium Mobilization Assay This is a common method to measure

functional activity at the V1a receptor.

¢ Cell Preparation: Use cells expressing the recombinant or endogenous Vla receptor (e.g., HEK293

cells for recombinant receptors [1]).
¢ Dye Loading: Load cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffered

solution for 30-60 minutes at 37°C.
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¢ Agonist Application: Prepare serial dilutions of (Phe2,0rn8)-Oxytocin in an assay buffer. A suggested
starting concentration range is from 0.01 nM to 1000 nM.

e Measurement: Using a fluorescent plate reader or imaging system, add the peptide to the cells and
immediately measure the change in fluorescence intensity (excitation ~494 nm, emission ~516 nm).

o Data Analysis: Plot the peak fluorescence response against the logarithm of the peptide
concentration. Use non-linear regression to calculate the ECso value [1].

Tissue Bioassays

The compound can be used in isolated tissue preparations to study physiologically relevant responses.

¢ Rabbit Epididymis Contractility: As characterized, (Phe2,0rn8)-Oxytocin induces sustained
contractions in this tissue with an ECso of 280 nM [1].

e Rat Vasopressor Activity: The compound's activity can be assessed in vivo or in ex vivo vascular
preparations to study its pressor effects mediated by V1a receptors on vascular smooth muscle [6].

Sample Protocol: Isolated Tissue Bath Experiment

¢ Tissue Setup: Mount a suitable tissue, such as a ring of rat aorta or a segment of rabbit epididymis,
in an organ bath containing oxygenated physiological salt solution (e.g., Krebs-Henseleit solution)
maintained at 37°C.

e Tension Measurement: Connect the tissue to an isometric force transducer to record changes in
tension.

e Cumulative Dosing: After an equilibration period, add cumulative concentrations of (Phe2,0rn8)-
Oxytocin to the bath (e.g., from 1 nM to 1000 nM), allowing the response to plateau at each dose
before adding the next.

o Data Calculation: Express the contractile force as a percentage of the maximum response induced
by a reference agonist (e.g., AVP). Generate a concentration-response curve to determine the ECso

1.

Handling and Storage Guidelines

Aspect Recommendation
Physical Lyophilized or solid, white to off-white powder [1].
Form
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Aspect Recommendation

Solubility Soluble to at least 50 mM in DMSO (hygroscopic; use freshly opened DMSO) [1].
Stock Prepare stock solutions in DMSO at a high concentration (e.g., 1-10 mM). Aliquot to
Solution avoid repeated freeze-thaw cycles [1].

Storage Powder: Store desiccated at -20°C or -80°C for long-term stability. Stock Solution:

Store aliquots at -80°C for up to 6 months or -20°C for 1 month [1].

Working Dilute the stock solution into an appropriate aqueous assay buffer immediately before
Dilution use.

Critical Considerations for Researchers

¢ Receptor Selectivity: While highly selective for V1a over OT and V2 receptors, be cautious of its
potential cross-activity at the V1b receptor, especially at higher concentrations (low nanomolar
range) [1]. Include control experiments with selective V1b antagonists if this is a concern.

e Species Differences: The peptide's potency can vary between species, as shown in the
pharmacological profile. Always consult data relevant to your experimental model [1] [6].

¢ Solvent Controls: When using DMSO for stock solutions, ensure the final concentration in the assay
is low enough (typically <0.1%) to avoid solvent-induced effects on cells or tissues. Include vehicle
controls.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. (Phe2,0rn8)-Oxytocin | V1 Vasopressin Agonist [medchemexpress.com]
2. [Phe2,0rn8]-Oxytocin [4adi.com]

3. [Phe2,0rn8]-Oxytocin, 100mg [labcart.com]

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.medchemexpress.com/phe2-orn8-oxytocin.html?srsltid=AfmBOoq9mQYTpp9xs53OKCC08yKCiyXBBlBrMsnTlanr2I6BLeOOer_i
https://www.medchemexpress.com/phe2-orn8-oxytocin.html?srsltid=AfmBOoq9mQYTpp9xs53OKCC08yKCiyXBBlBrMsnTlanr2I6BLeOOer_i
https://www.medchemexpress.com/phe2-orn8-oxytocin.html?srsltid=AfmBOoq9mQYTpp9xs53OKCC08yKCiyXBBlBrMsnTlanr2I6BLeOOer_i
https://www.medchemexpress.com/phe2-orn8-oxytocin.html?srsltid=AfmBOoq9mQYTpp9xs53OKCC08yKCiyXBBlBrMsnTlanr2I6BLeOOer_i
https://www.medchemexpress.com/phe2-orn8-oxytocin.html?srsltid=AfmBOoq9mQYTpp9xs53OKCC08yKCiyXBBlBrMsnTlanr2I6BLeOOer_i
https://pmc.ncbi.nlm.nih.gov/articles/PMC3490377/
https://www.smolecule.com/products/s12877437?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/phe2-orn8-oxytocin.html?srsltid=AfmBOoq9mQYTpp9xs53OKCC08yKCiyXBBlBrMsnTlanr2I6BLeOOer_i
https://www.4adi.com/4adi/phe2-orn8-oxytocin-24501-p.html
https://www.labcart.com/products/phe2-orn8-oxytocin-100mg?srsltid=AfmBOoqfu-SqiMP8jZ6oR8XVpBjyoxPs3_ZKinpPvmTQo8f0YgqRCRdf
https://www.smolecule.com/products/s12877437?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

4. (Phe2,0rn8)-Oxytocin [cymitquimica.com]
5. Oxytocin Derivative - an overview [sciencedirect.com]
6. Oxytocin and Vasopressin Agonists and Antagonists as ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [purchasing (Phe2,0rn8)-oxytocin for laboratory research].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b12877437#purchasing-phe2-orn8-oxytocin-for-laboratory-

research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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